Cas no 1805991-87-0 (2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine
• CAS No: 1805991-87-0
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4850932
• Update Time: 2025-06-08

2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-5-1-3(7(10)11)6(9)4(2-12)13-5/h1,7H,2,12H2
• InChI Key： LLRVHGAAPCTJLA-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=NC(=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine (CAS No. 1805991-87-0)

2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine, identified by the chemical abstracts service number 1805991-87-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a pyridine core substituted with an aminomethyl group, chloro atoms, and a difluoromethyl moiety, has garnered attention due to its versatile structural framework and potential biological activities. The presence of multiple functional groups makes it a valuable scaffold for designing novel therapeutic agents, particularly in the context of addressing complex diseases.

The compound's structural attributes position it as a promising candidate for further exploration in drug discovery. The pyridine ring is a well-documented pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various physiological pathways. The aminomethyl group introduces a nucleophilic site that can engage in further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the chloro and difluoromethyl substituents contribute to the molecule's lipophilicity and electronic properties, which are critical factors in determining its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have highlighted the potential of 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine as an inhibitor of enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its utility in developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known bioactive pyridines enhances its appeal as a lead compound for medicinal optimization.

In vitro experiments have demonstrated the compound's efficacy in preliminary assays targeting specific enzymes and receptors. For instance, research indicates that it may interfere with the activity of Janus kinases (JAKs), which are implicated in various inflammatory responses. The dual presence of chloro and difluoromethyl groups appears to enhance binding affinity, making it a potent competitor for endogenous substrates. These findings are supported by crystallographic studies that reveal detailed binding interactions between the compound and its target proteins.

The synthesis of 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions to introduce the aminomethyl group, followed by halogenation steps to incorporate the chloro atoms. The introduction of the difluoromethyl group typically employs fluorinating agents under controlled conditions to ensure high selectivity and yield. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

The pharmacokinetic properties of this compound are also under investigation to assess its potential as a therapeutic agent. Preliminary data suggest that it exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for drug candidates. Additionally, its metabolic profile has been studied to identify potential pathways of degradation and clearance from the body. Understanding these aspects is crucial for optimizing dosing regimens and minimizing side effects.

Future research directions include exploring derivatives of 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine with enhanced pharmacological profiles. By modifying substituents such as the aminomethyl group or introducing additional functional moieties, scientists aim to improve potency, selectivity, and bioavailability. Collaborative efforts between synthetic chemists and biologists are essential to accelerate this process. High-throughput screening technologies combined with machine learning algorithms can further streamline the identification of promising derivatives.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel heterocyclic compounds like 2-(Aminomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine contributes to the advancement of pharmaceutical chemistry as a whole. Such compounds serve as building blocks for more complex drug molecules and provide insights into structure-activity relationships that guide future drug design efforts. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.